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Cat. No.: B15549002 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxy-OPC4-CoA (3-hydroxy-4-oxocyclopent-2-en-1-yl)butanoyl-CoA is a key

intermediate in the biosynthesis of jasmonic acid and related plant signaling molecules.

Accurate and reliable quantification of this analyte is crucial for understanding plant defense

mechanisms, stress responses, and for the development of novel agrochemicals. These

application notes provide detailed protocols for the analysis of 3-Hydroxy-OPC4-CoA using

modern analytical techniques.

Disclaimer: As of the latest update, a certified analytical standard for 3-Hydroxy-OPC4-CoA is

not commercially available. The following protocols and data are based on established

methodologies for the analysis of similar short-chain 3-hydroxyacyl-CoA esters. The

quantitative data presented is hypothetical and should serve as a guideline for method

development and validation.

Section 1: Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS) Analysis
LC-MS/MS is the preferred method for the sensitive and selective quantification of 3-Hydroxy-
OPC4-CoA in complex biological matrices due to its high specificity and low detection limits.
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Experimental Protocol: Quantification of 3-Hydroxy-
OPC4-CoA by LC-MS/MS
1. Sample Preparation (from plant tissue)

Materials:

Plant tissue (e.g., leaves, roots)

Liquid nitrogen

Extraction Solvent: 2.5% 5-sulfosalicylic acid (SSA) in water/acetonitrile (50:50, v/v)

Internal Standard (IS): A stable isotope-labeled analog (e.g., D4-3-Hydroxy-OPC4-CoA)

or a structurally similar short-chain acyl-CoA not present in the sample.

Microcentrifuge tubes

Homogenizer

Procedure:

Flash-freeze approximately 100 mg of plant tissue in liquid nitrogen.

Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a

cryogenic grinder.

Transfer the powdered tissue to a pre-weighed 2 mL microcentrifuge tube.

Add 1 mL of ice-cold Extraction Solvent containing the internal standard.

Homogenize the sample on ice for 1 minute.

Vortex the mixture for 30 seconds.

Centrifuge at 16,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.
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2. LC-MS/MS Instrumentation and Conditions

Liquid Chromatography:

Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size)

Mobile Phase A: 10 mM ammonium acetate in water, pH 7

Mobile Phase B: Acetonitrile

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Column Temperature: 40°C

Gradient:

0-1 min: 5% B

1-8 min: 5% to 95% B

8-10 min: 95% B

10.1-12 min: 5% B (re-equilibration)

Mass Spectrometry (Triple Quadrupole):

Ionization Mode: Positive Electrospray Ionization (ESI+)

Multiple Reaction Monitoring (MRM) Transitions: Acyl-CoAs typically exhibit a

characteristic neutral loss of 507 Da (the 3'-phosphoadenosine diphosphate moiety) and a

product ion at m/z 428.[1][2][3][4]

Analyte (3-Hydroxy-OPC4-CoA): Precursor ion [M+H]⁺ → Product ion (Neutral loss of

507)

Analyte (3-Hydroxy-OPC4-CoA): Precursor ion [M+H]⁺ → Product ion m/z 428
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Internal Standard: Corresponding transitions for the IS.

Ion Source Parameters:

Capillary Voltage: 3.5 kV

Source Temperature: 150°C

Desolvation Temperature: 400°C

Cone Gas Flow: 50 L/hr

Desolvation Gas Flow: 800 L/hr

Data Presentation: Hypothetical Quantitative LC-MS/MS
Data
The following table summarizes the expected performance characteristics for the LC-MS/MS

method.

Parameter Expected Value

Retention Time (RT) ~ 5.2 min

Precursor Ion (Q1) [M+H]⁺ To be determined

Product Ion (Q3) Precursor - 507 Da / m/z 428

Linearity (r²) > 0.99

Lower Limit of Quantitation 0.1 - 1 ng/mL

Intra-day Precision (%RSD) < 10%

Inter-day Precision (%RSD) < 15%

Accuracy (% Recovery) 90 - 110%

Note: The exact mass of the precursor ion needs to be calculated based on the chemical

formula of 3-Hydroxy-OPC4-CoA.
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Visualization: LC-MS/MS Workflow
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Caption: Workflow for the quantification of 3-Hydroxy-OPC4-CoA by LC-MS/MS.
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Section 2: Nuclear Magnetic Resonance (NMR)
Spectroscopy
NMR spectroscopy can be used for the structural confirmation of synthesized 3-Hydroxy-
OPC4-CoA and for quantitative analysis at higher concentrations.

Experimental Protocol: ¹H NMR Analysis
1. Sample Preparation

Materials:

Synthesized and purified 3-Hydroxy-OPC4-CoA (lyophilized powder)

Deuterated water (D₂O)

Internal Standard (e.g., DSS or TMSP)

NMR tubes

Procedure:

Dissolve 1-5 mg of 3-Hydroxy-OPC4-CoA in 500 µL of D₂O.

Add a known amount of internal standard for quantification.

Transfer the solution to a 5 mm NMR tube.

2. NMR Instrumentation and Parameters

Spectrometer: 600 MHz or higher field strength NMR spectrometer

Experiment: 1D ¹H NMR

Solvent: D₂O

Temperature: 298 K
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Pulse Sequence: Standard 1D proton experiment with water suppression (e.g.,

presaturation)

Number of Scans: 128 or more, depending on concentration

Relaxation Delay: 5 seconds

Data Presentation: Expected ¹H NMR Chemical Shifts
The following table provides expected chemical shift ranges for the key protons in 3-Hydroxy-
OPC4-CoA, based on known spectra of Coenzyme A and its derivatives.[5][6][7]

Proton Group Expected Chemical Shift (ppm)

Adenine H-8 ~ 8.5

Adenine H-2 ~ 8.2

Ribose H-1' ~ 6.1

Pantothenate -CH₂-CH₂-CO- (β-alanine) ~ 2.4 - 2.6

Cysteamine -S-CH₂-CH₂-NH- ~ 2.8 - 3.1

3-Hydroxyacyl -CH(OH)- ~ 4.0 - 4.2

3-Hydroxyacyl -CH₂-CO-S- ~ 2.5 - 2.7

OPC4 ring protons ~ 5.5 - 7.5 (alkene), 2.0 - 3.0 (aliphatic)

Visualization: Biological Context
3-Hydroxy-OPC4-CoA is an intermediate in the jasmonic acid biosynthesis pathway, which is

initiated from α-linolenic acid.[8][9][10][11][12]
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Caption: Simplified jasmonic acid biosynthesis pathway showing the position of 3-Hydroxy-
OPC4-CoA.

Section 3: Synthesis of 3-Hydroxy-OPC4-CoA
Standard (Theoretical)
A potential route for the enzymatic synthesis of 3-Hydroxy-OPC4-CoA could be adapted from

methods used for other 3-hydroxyacyl-CoAs.[13]
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Proposed Enzymatic Synthesis Protocol
1. Materials

OPC4 (4-oxo-cyclopent-2-enyl-butyric acid)

Coenzyme A (CoA)

ATP

Acyl-CoA synthetase (e.g., from Pseudomonas sp.)

Enoyl-CoA hydratase (e.g., crotonase)

Reaction Buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl₂, pH 8.0)

HPLC for purification

2. Procedure

Step 1: Synthesis of OPC4-CoA.

Incubate OPC4 with CoA, ATP, and a suitable acyl-CoA synthetase in the reaction buffer.

Monitor the reaction for the formation of OPC4-CoA by HPLC.

Purify the OPC4-CoA intermediate using preparative HPLC.

Step 2: Hydration to 3-Hydroxy-OPC4-CoA.

Incubate the purified OPC4-CoA with enoyl-CoA hydratase in the reaction buffer.

Monitor the conversion to 3-Hydroxy-OPC4-CoA by HPLC.

Purify the final product using preparative HPLC and characterize by LC-MS/MS and NMR.

Visualization: Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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